Cas no 1804769-28-5 (Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804769-28-5
• MF: C₁₁H₈F₇NO₃
• MW: 335.174947738647
• CID: 4831007
• Update Time: 2025-05-19

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H8F7NO3/c1-2-21-7(20)4-5-3-6(10(13,14)15)8(9(12)19-5)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： KKKSZAVLLQJRCE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(CC(=O)OCC)C=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804769-28-5): A Comprehensive Overview

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804769-28-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated pyridine structure, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, and potential biological activities of this compound.

Chemical Structure and Properties

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of multiple fluorine atoms and a trifluoromethoxy group imparts unique chemical and physical properties to this molecule. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, while the trifluoromethoxy group enhances its reactivity and biological activity.

The molecular formula of Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate is C₁₃H₉F₅N₂O₃, with a molecular weight of approximately 318.21 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the introduction of fluorine atoms and functional groups onto the pyridine ring. These synthetic routes are crucial for understanding the compound's behavior in various chemical environments.

Synthesis Methods

The synthesis of Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate involves several key steps, each designed to introduce specific functional groups onto the pyridine scaffold. One common approach begins with the preparation of a substituted pyridine derivative, followed by sequential fluorination and acetylation reactions.

A typical synthetic route might involve the following steps:

1. Preparation of Substituted Pyridine: Starting from a simple pyridine derivative, such as 2-chloro-3-hydroxy-pyridine, the hydroxyl group can be converted to a trifluoromethoxy group using triflic anhydride and potassium fluoride.
2. Introduction of Fluorine Atoms: The chloro-substituted pyridine can then be fluorinated using selective fluorinating agents like Selectfluor or N-fluorobenzenesulfonimide (NFSI).
3. Acetylation: Finally, the resulting fluorinated pyridine is acetylated using ethyl chloroacetate in the presence of a base like potassium carbonate to form the desired acetate ester.

This synthetic strategy allows for precise control over the placement and number of fluorine atoms, which is critical for optimizing the compound's biological activity and pharmacokinetic properties.

Biological Activity and Potential Applications

Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate has shown promising biological activity in various preclinical studies. Its unique structure makes it an attractive candidate for drug discovery efforts, particularly in areas such as oncology, neurology, and infectious diseases.

In oncology, compounds with similar structural features have been investigated for their ability to inhibit specific kinases involved in cancer cell proliferation. For example, recent studies have demonstrated that certain fluorinated pyridines can selectively target kinases such as PI3K and mTOR, which are frequently dysregulated in various cancers. The presence of multiple fluorine atoms in Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate may enhance its potency and selectivity against these targets.

In neurology, fluorinated compounds have been explored for their potential to modulate neurotransmitter systems and treat neurological disorders such as Alzheimer's disease and Parkinson's disease. The lipophilic nature of Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate may facilitate its crossing of the blood-brain barrier, making it a promising candidate for central nervous system (CNS) applications.

Infectious diseases represent another area where this compound may find utility. Fluorinated compounds have been shown to exhibit broad-spectrum antimicrobial activity against both bacterial and viral pathogens. The unique structure of Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate could potentially enhance its efficacy against drug-resistant strains by targeting novel mechanisms of action.

Clinical Development and Future Prospects

The clinical development of compounds like Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate is an ongoing process that involves rigorous preclinical testing followed by phased clinical trials. Preclinical studies have provided valuable insights into the safety profile and pharmacokinetic properties of this compound, paving the way for further evaluation in human subjects.

Clinical trials are essential for assessing the efficacy and safety of new drugs in diverse patient populations. Early-phase trials focus on establishing safe dosing regimens and identifying any adverse effects, while later-phase trials aim to confirm therapeutic benefits in larger cohorts. The success of these trials will determine whether Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate progresses to market approval as a novel therapeutic agent.

In conclusion, Ethyl 2-fluoro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1804769-28-5) represents an exciting advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique chemical structure and promising biological activity make it a valuable target for further research and development in the pharmaceutical industry.